Cas no 2000150-99-0 (benzyl N-[2-oxo-2-(thiophen-2-yl)ethyl]carbamate)

• Product Name: benzyl N-[2-oxo-2-(thiophen-2-yl)ethyl]carbamate
• CAS No: 2000150-99-0
• MF: C₁₄H₁₃NO₃S
• MW: 275.322922468185
• CID: 6288159
• PubChem ID: 165935740
• Update Time: 2025-05-21

benzyl N-[2-oxo-2-(thiophen-2-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[2-oxo-2-(thiophen-2-yl)ethyl]carbamate
• 2000150-99-0
• EN300-7062045

• Inchi： 1S/C14H13NO3S/c16-12(13-7-4-8-19-13)9-15-14(17)18-10-11-5-2-1-3-6-11/h1-8H,9-10H2,(H,15,17)
• InChI Key： JWEXNOXFQGZBRV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CNC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 275.06161445g/mol
• Monoisotopic Mass: 275.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 83.6Ų

Additional information on benzyl N-[2-oxo-2-(thiophen-2-yl)ethyl]carbamate

Benzyl N-[2-Oxo-2-(Thiophen-2-Yl)Ethyl]Carbamate: A Comprehensive Overview

Benzyl N-[2-Oxo-2-(Thiophen-2-Yl)Ethyl]Carbamate, also known by its CAS number 2000150-99-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a benzyl group attached to a carbamate moiety, with a thiophene ring incorporated into the structure, making it a versatile compound for research and development.

The synthesis of benzyl N-[2-Oxo-2-(Thiophen-2-Yl)Ethyl]Carbamate involves a series of well-defined chemical reactions, including nucleophilic substitutions and condensations. Recent studies have explored novel synthetic pathways that enhance the efficiency and scalability of its production, which is crucial for its potential commercial applications. Researchers have also investigated the stereochemical outcomes of these reactions, shedding light on the importance of reaction conditions in determining the final product's properties.

One of the most intriguing aspects of this compound is its ability to act as a precursor in the synthesis of more complex molecules. For instance, it has been employed in the construction of bioactive compounds with potential pharmacological applications. Recent findings suggest that derivatives of this compound exhibit promising activity against certain enzymes, making them valuable candidates for drug discovery efforts.

In addition to its role in drug development, benzyl N-[2-Oxo-2-(Thiophen-2-Yl)Ethyl]Carbamate has found applications in materials science, particularly in the development of advanced polymers and coatings. Its unique combination of aromatic and sulfur-containing groups contributes to its thermal stability and mechanical properties, which are desirable in high-performance materials.

Recent research has also focused on the environmental impact of this compound. Studies have examined its biodegradability and toxicity profiles, providing insights into its safety for industrial use. These findings are essential for ensuring that the compound can be used responsibly without posing risks to ecosystems or human health.

The integration of computational chemistry techniques has further enhanced our understanding of this compound's properties. Advanced molecular modeling tools have been used to predict its electronic structure, reactivity, and interaction with biological systems. These computational studies complement experimental work, offering a comprehensive view of the compound's behavior under various conditions.

In conclusion, benzyl N-[2-Oxo-2-(Thiophen-2-Yl)Ethyl]Carbamate is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within organic chemistry and related fields.